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Compound of Interest

Compound Name: 2-Fluorobenzamide

Cat. No.: B1203369

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Fluorobenzamide, complete with experimental protocols and a workflow visualization. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Physicochemical Data of 2-Fluorobenzamide

2-Fluorobenzamide is a fluorinated building block utilized in the synthesis of various
pharmaceuticals, particularly those targeting neurological disorders, as well as in material
science and agricultural chemistry.[1] Accurate determination of its physical properties, such as
melting and boiling points, is crucial for its application and for the verification of its purity.

Data Summary

The melting and boiling points of 2-Fluorobenzamide are summarized in the table below. It is
important to note that while the melting point is an experimentally determined value, the boiling
point is a predicted or calculated value.
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Property Value Source

Melting Point 117-119 °C ChemicalBook[2]

116-119 °C Chem-Impex[1]

116.0-119.0 °C Tokyo Chemical Industry[3]

Boiling Point 238.4 +£23.0°C Predicted by ChemicalBook[2]

Joback Calculated Property,

516.89 K (243.74 °C) )
Cheméo[4]

Experimental Protocols for Property Determination

The following sections detail standardized experimental methodologies for determining the
melting and boiling points of organic compounds like 2-Fluorobenzamide.

2.1 Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline compound, this transition occurs over a narrow temperature range.
The presence of impurities typically leads to a depression and broadening of the melting point
range.[5]

Methodology: Capillary Method

This is a common and effective method for determining the melting point of a solid organic
compound.

e Apparatus:

[¢]

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o

Capillary tubes (sealed at one end)

o

Thermometer

[¢]

Mortar and pestle
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o Spatula

e Procedure:

o Sample Preparation: A small amount of the crystalline 2-Fluorobenzamide is placed on a
clean, dry surface and finely powdered using a mortar and pestle.[6]

o Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped to pack the solid into the sealed end,
aiming for a sample height of 1-2 mm.[6][7]

o Apparatus Setup: The filled capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb.[7] This assembly is then placed in the
heating block of the melting point apparatus.

o Heating and Observation: The apparatus is heated slowly, at a rate of approximately 2°C
per minute, especially when approaching the expected melting point.

o Data Recording: Two temperatures are recorded:
» T1: The temperature at which the first drop of liquid appears.

» T2: The temperature at which the entire solid sample has completely melted into a
liquid.[6]

o Result: The melting point is reported as the range between T1 and T2. For a pure
compound, this range is typically narrow (0.5-1.0°C).

2.2 Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3][9]

Methodology: Capillary Method (Siwoloboff's Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.

e Apparatus:
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Small test tube or fusion tube

[e]

o

Capillary tube (sealed at one end)

Thermometer

[¢]

[¢]

Heating apparatus (e.g., Thiele tube or aluminum block)[8][10]

[e]

Liquid paraffin or other suitable heating bath fluid

e Procedure:
o Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid and the sealed end protruding above the surface.[9]

o Apparatus Setup: The test tube is attached to a thermometer, and both are immersed in a
heating bath (e.g., a Thiele tube filled with paraffin oil).[9]

o Heating: The heating bath is gently and uniformly heated.

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as bubbles. As the liquid's boiling point is reached, a rapid and continuous stream of
bubbles will emerge from the open end of the capillary tube.[9]

o Data Recording: At this point, the heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the stream of bubbles ceases, and the
liquid begins to enter the capillary tube.[9][11] This is the point where the external pressure
equals the vapor pressure of the liquid.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
melting point of 2-Fluorobenzamide.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1203369?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/45225
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9770193_EN.htm
https://www.tcichemicals.com/IN/en/p/F0278
https://www.tcichemicals.com/IN/en/p/F0278
https://www.chemeo.com/cid/25-849-2/ortho-Fluorobenzamide
https://www.chemeo.com/cid/25-849-2/ortho-Fluorobenzamide
https://jan.ucc.nau.edu/~jkn/235Manual
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/product/b1203369#2-fluorobenzamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1203369#2-fluorobenzamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1203369#2-fluorobenzamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1203369#2-fluorobenzamide-melting-point-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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